Cas no 76689-17-3 (5-Amino-1,3-dimethyl-4-nitropyrazole)

• Product Name: 5-Amino-1,3-dimethyl-4-nitropyrazole
• CAS No: 76689-17-3
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 982859
• Update Time: 2023-08-02

5-Amino-1,3-dimethyl-4-nitropyrazole Chemical and Physical Properties

Names and Identifiers

• dowex hcr-w2
• DOWEX HCR-W2 ION EXCHANGE RESI
• dowex hcr-W2 hydrogen form
• DOWEX HCR-W2 ion-exchange resin
• Resins, ion exchange
• 5-AMINO-1,3-DIMETHYL-4-NITROPYRAZOLE
• 1,3-dimethyl-4-nitro-1H-pyrazol-5-amine
• 2,5-dimethyl-4-nitropyrazol-3-amine
• 2,5-dimethyl-4-nitro-3-pyrazolamine
• PubChem14458
• MLS000851447
• HMS2790L03
• 2,5-dimethyl-4-nitro-pyrazol-3-amine
• SMR000457890
• A838796
• 5-Amino-1,3-dimethyl-4-nitropyrazole

• Inchi： 1S/C5H8N4O2/c1-3-4(9(10)11)5(6)8(2)7-3/h6H2,1-2H3
• InChI Key： BSUSGJKEVOQESO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C)C=1N)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 89.7

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

5-Amino-1,3-dimethyl-4-nitropyrazole Security Information

• Hazard Category Code： 36
• Safety Instruction： 39-26
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26;S39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds